![molecular formula C25H21FN2O3S B300913 3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone](/img/structure/B300913.png)
3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone
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Overview
Description
3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the imidazolidinone family and has a unique chemical structure that makes it a promising candidate for different research studies.
Mechanism of Action
The mechanism of action of 3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is not fully understood. However, researchers have proposed that this compound may act as an inhibitor of certain enzymes that are involved in the progression of various diseases. Further studies are required to determine the exact mechanism of action of this compound.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease, and reduce oxidative stress in Parkinson's disease. These effects make this compound a promising candidate for the development of new drugs for various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone in lab experiments include its unique chemical structure, high purity, and potential applications in medicinal chemistry. The limitations of using this compound in lab experiments include its complex synthesis process and limited availability.
Future Directions
There are several future directions for the research on 3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone. These include:
1. Further studies to determine the exact mechanism of action of this compound.
2. Optimization of the synthesis process to increase the yield and purity of the compound.
3. Development of new drug candidates based on the chemical structure of this compound.
4. Studies to determine the potential applications of this compound in other fields, such as material science and environmental science.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Further studies are required to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is a complex process that involves several steps. The most common method used for the synthesis of this compound is the one-pot reaction of 2-[(3-fluorobenzyl)oxy]benzaldehyde, thiourea, and 4-ethoxyaniline in the presence of a catalyst. This method has been optimized to produce high yields and purity of the compound.
Scientific Research Applications
3-(4-Ethoxyphenyl)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have studied its potential as a drug candidate for various diseases, including cancer, Alzheimer's, and Parkinson's.
properties
Molecular Formula |
C25H21FN2O3S |
---|---|
Molecular Weight |
448.5 g/mol |
IUPAC Name |
(5Z)-3-(4-ethoxyphenyl)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-sulfanylideneimidazolidin-4-one |
InChI |
InChI=1S/C25H21FN2O3S/c1-2-30-21-12-10-20(11-13-21)28-24(29)22(27-25(28)32)15-18-7-3-4-9-23(18)31-16-17-6-5-8-19(26)14-17/h3-15H,2,16H2,1H3,(H,27,32)/b22-15- |
InChI Key |
WVDCQALSHVWTCF-JCMHNJIXSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC(=CC=C4)F)/NC2=S |
SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OCC4=CC(=CC=C4)F)NC2=S |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OCC4=CC(=CC=C4)F)NC2=S |
Origin of Product |
United States |
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